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Compound of Interest

Compound Name: Gravitol

Cat. No.: B11962790 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical information for the handling and

disposal of Gravitol, a potent neuro-active compound utilized in advanced pharmaceutical

research. Adherence to these guidelines is mandatory to ensure personnel safety and prevent

environmental contamination.

Immediate Safety Information: Personal Protective
Equipment (PPE)
Personnel must don the following PPE before entering any area where Gravitol is actively

being handled. This is a non-negotiable safety standard.
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PPE Item Specification Rationale

Gloves

Double-gloving with nitrile

base and neoprene outer

layer.

Prevents dermal absorption,

which can lead to rapid

neurotoxicity. The dual-layer

provides protection against

incidental tears.

Eye Protection
Vented chemical splash

goggles and a full-face shield.

Protects against aerosolized

particles and splashes, which

can cause severe ocular

damage and rapid systemic

absorption.

Respiratory Protection

A powered air-purifying

respirator (PAPR) with a P100

filter.

Gravitol is a potent respiratory

irritant and can cause acute

respiratory distress upon

inhalation of even minute

quantities.

Lab Coat
Chemical-resistant, solid-front,

long-sleeved lab coat.

Provides a barrier against

spills and contamination of

personal clothing.

Footwear
Closed-toe, chemical-resistant

safety shoes.

Protects against spills and

provides stability in the

laboratory environment.

Gravitol Hazard Profile
This table summarizes the key quantitative hazard data for Gravitol. These values are critical

for risk assessment and exposure control.
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Metric Value Notes

Occupational Exposure Limit

(OEL)
0.05 µg/m³ (8-hour TWA)

Indicates high toxicity via

inhalation.

LD50 (Oral, Rat) 5 mg/kg
Demonstrates high acute

toxicity if ingested.

Dermal LD50 (Rabbit) 20 mg/kg
Shows significant toxicity

through skin contact.

Vapor Pressure 0.001 mmHg at 20°C
Low volatility, but

aerosolization risk remains.

Flash Point 150°C

Not highly flammable, but

combustible at elevated

temperatures.

Standard Operating Procedure: Handling Gravitol
All handling of Gravitol must be conducted within a certified Class II, Type B2 biological safety

cabinet (BSC) that is ducted to the outside.

Protocol for Weighing and Reconstituting Gravitol:

Preparation: Ensure the BSC is decontaminated and all necessary equipment (calibrated

scale, spatulas, conical tubes, solvent) is inside.

Weighing: Carefully weigh the required amount of powdered Gravitol on a tared weigh boat.

Use anti-static tools to minimize aerosolization.

Reconstitution: Slowly add the appropriate solvent to the powdered Gravitol in a conical

tube. Do not agitate vigorously. Cap the tube securely.

Mixing: Use a vortex mixer set to a low speed to dissolve the compound.

Post-Handling: Wipe down all surfaces within the BSC with a 10% bleach solution, followed

by 70% ethanol. All disposable materials are to be treated as hazardous waste.
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Emergency Response and Disposal Plan
In the event of an exposure or spill, immediate and decisive action is required.

Emergency Workflow:

Gravitol Incident Occurs

Personnel Exposure?

Spill Contained?

Evacuate Immediate Area

No

Notify EH&S (x5555)

Yes

No

Remove Contaminated PPE

Yes

Decontaminate Area
(per EH&S guidance)

Incident Report Filed

Flush Affected Area
(15 mins with water)

Seek Immediate Medical Attention

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11962790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Emergency response workflow for a Gravitol incident.

Disposal Plan:

Solid Waste: All solid waste contaminated with Gravitol (e.g., gloves, weigh boats, paper

towels) must be placed in a designated, sealed, and labeled hazardous waste container.

Liquid Waste: All liquid waste containing Gravitol must be collected in a labeled, sealed, and

chemical-resistant container. Do not mix with other chemical waste streams.

Decontamination: All non-disposable equipment must be thoroughly decontaminated with a

10% bleach solution followed by a 70% ethanol rinse before being removed from the BSC.

By strictly adhering to these protocols, researchers can safely harness the scientific potential of

Gravitol while mitigating its inherent risks. Your safety is our priority.

To cite this document: BenchChem. [Navigating the Hazards of Gravitol: A Comprehensive
Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11962790#personal-protective-equipment-for-
handling-gravitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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